2-{4-[(Diethylamino)sulfonyl]phenyl}-5-(ethylamino)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 4-[4-cyano-5-(ethylamino)-1,3-oxazol-2-yl]-N,N-diethylbenzenesulfonamide
• InChI: InChI=1S/C16H20N4O3S/c1-4-18-16-14(11-17)19-15(23-16)12-7-9-13(10-8-12)24(21,22)20(5-2)6-3/h7-10,18H,4-6H2,1-3H3
• InChI Key: GGSXRCJBMOIIJR-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(N=C(O1)C2=CC=C(C=C2)S(=O)(=O)N(CC)CC)C#N
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol
• CAS No.: 941265-86-7

Description

2-{4-[(Diethylamino)sulfonyl]phenyl}-5-(ethylamino)-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications

ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways The ABTS radical cation-based assays, including compounds like 2-{4-[(Diethylamino)sulfonyl]phenyl}-5-(ethylamino)-1,3-oxazole-4-carbonitrile, are pivotal for evaluating antioxidant capacity in various substances. This review delves into the reaction pathways of the ABTS/potassium persulfate decolorization assay, revealing two principal reaction pathways for antioxidants. It also discusses the formation of coupling adducts and oxidative degradation products, underlining the need for further investigation into these pathways' contributions to total antioxidant capacity (Ilyasov et al., 2020).

Sulfonamides A Patent Review (2008 – 2012)

Focusing on the primary sulfonamide moiety, this review highlights the clinical applications of sulfonamides, including compounds with structures similar to this compound. It covers novel drugs and patents related to carbonic anhydrase inhibitors (CAIs) and tyrosine kinase inhibitors, showcasing the constant demand for innovative sulfonamides across various therapeutic areas (Carta et al., 2012).

Novel 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4- and 4H-1,2,4-triazole Derivatives A Patent Review (2008 – 2011)

This review sheds light on the significance of triazoles and their derivatives in drug discovery, echoing the relevance of compounds like this compound. It discusses the synthetic routes, biological evaluations, and potential uses of these compounds, emphasizing the need for new preparations and prototypes against emerging diseases and antibiotic-resistant bacteria (Ferreira et al., 2013).

Sulfonamide Inhibitors A Patent Review 2013-Present

Highlighting the importance of sulfonamide compounds in therapeutic applications, this review encompasses the broad spectrum of sulfonamide inhibitors investigated from 2013 to the present. It outlines their use as synthetic bacteriostatic antibiotics and their applications beyond, including in cancer, glaucoma, and inflammation treatments. This reflects the ongoing interest and potential of sulfonamide derivatives in addressing various health challenges (Gulcin & Taslimi, 2018).